Cas no 21915-56-0 (3-(oxiran-2-yl)propan-1-ol)

• Product name: 3-(oxiran-2-yl)propan-1-ol
• CAS No: 21915-56-0
• MF: C₅H₁₀O₂
• MW: 102.1317
• CID: 250328
• PubChem ID: 551249

3-(oxiran-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-Oxiranepropanol
• 3-(oxiran-2-yl)propan-1-ol
• 1-Pentanol,4,5-epoxy- (8CI)
• 4,5-Epoxy-1-pentanol
• Oxiranepropanol (9CI)
• SOGGLVJYVOCYTB-UHFFFAOYSA-N
• Oxirane, 3-hydroxypropyl-
• 3-(2-Oxiranyl)-1-propanol #
• DTXSID10338801
• 21915-56-0
• SCHEMBL50962
• EN300-1625468

• Inchi： InChI=1S/C5H10O2/c6-3-1-2-5-4-7-5/h5-6H,1-4H2
• InChI Key： SOGGLVJYVOCYTB-UHFFFAOYSA-N
• SMILES： OCCCC1CO1

Computed Properties

• Exact Mass: 102.0681
• Monoisotopic Mass: 102.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 54
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.8Ų
• XLogP3: 0.2

Experimental Properties

• PSA: 32.76